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Compound of Interest

Compound Name: 2-Bromo-2-methylpropanal

Cat. No.: B082722

An In-depth Technical Guide to the Determination of the Molecular Formula and Weight of 2-
Bromo-2-methylpropanal

This technical guide provides a comprehensive overview of the methodologies used to
determine the molecular formula and weight of 2-Bromo-2-methylpropanal, a compound of
interest in various research and development applications. The information is tailored for
researchers, scientists, and professionals in the field of drug development.

Compound Identification and Properties

2-Bromo-2-methylpropanal is a halogenated aldehyde with the chemical structure featuring a
bromine atom and an aldehyde functional group attached to a branched propane chain.[1] Key
identifying information and physical properties are summarized in the table below.

Property Value Source
Molecular Formula C4H7BroO [21[3][4]
Molecular Weight 151.00 g/mol [4]

CAS Number 13206-46-7 [2][4]
IUPAC Name 2-bromo-2-methylpropanal [4]

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b082722?utm_src=pdf-interest
https://www.benchchem.com/product/b082722?utm_src=pdf-body
https://www.benchchem.com/product/b082722?utm_src=pdf-body
https://www.benchchem.com/product/b082722?utm_src=pdf-body
https://www.benchchem.com/product/b082722?utm_src=pdf-body
https://www.smolecule.com/products/s667061
https://www.benchchem.com/product/b082722
https://www.scbt.com/p/2-bromo-2-methylpropanal
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-2-methylpropanal
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-2-methylpropanal
https://www.benchchem.com/product/b082722
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-2-methylpropanal
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-2-methylpropanal
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082722?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Experimental Determination of Molecular Formula
and Weight

The determination of a compound's molecular formula is a multi-step process that involves
establishing the empirical formula and then using the experimentally determined molecular
weight to find the true molecular formula.[5][6]

Logical Workflow for Molecular Formula Determination

The following diagram illustrates the logical workflow for determining the molecular formula of
an unknown compound like 2-Bromo-2-methylpropanal.
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Overall Workflow
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Caption: Workflow for Molecular Formula Determination.

Experimental Protocols

a) Elemental Analysis (for Empirical Formula)
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The empirical formula, which gives the simplest whole-number ratio of atoms in the compound,
is typically determined through combustion analysis.[7]

 Principle: A weighed sample of 2-Bromo-2-methylpropanal is heated in a furnace with
excess oxygen. The combustion products (COz, H20, and Br2) are collected in separate
traps. The mass of each product is used to calculate the mass of C, H, and Br in the original
sample. The mass of oxygen is usually determined by difference.

o Methodology:

o A precise mass of the 2-Bromo-2-methylpropanal sample is placed in a combustion
tube.

o The sample is combusted in a stream of pure oxygen.

o The resulting CO2z and Hz20 are passed through and absorbed in separate traps containing
sodium hydroxide and magnesium perchlorate, respectively.[7] The increase in mass of
these traps gives the mass of CO2 and H20 produced.

o Bromine is trapped and quantified separately.

o The masses of C, H, and Br are calculated from the masses of the combustion products.

o The mass of oxygen is calculated by subtracting the masses of C, H, and Br from the
initial sample mass.

o The masses of each element are converted to moles, and the simplest whole-number
mole ratio is determined to yield the empirical formula.[8]

b) Molecular Weight Determination by Mass Spectrometry

Mass spectrometry is a powerful analytical technique that provides information about the mass-
to-charge ratio of ions and is a primary method for determining the precise molecular weight of
a compound.[7][9]

e Principle: The sample is ionized, and the resulting ions are accelerated and separated based
on their mass-to-charge (m/z) ratio. The peak with the highest m/z value often corresponds
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to the molecular ion (M+), providing the molecular weight. For bromine-containing
compounds, a characteristic M and M+2 isotopic pattern with nearly equal intensity is
observed due to the natural abundance of 7°Br and 31Br isotopes.

» Methodology:

o Sample Preparation: A small amount of the liquid or dissolved solid sample is introduced
into the mass spectrometer.[10]

o lonization: The sample is vaporized and ionized, typically using Electron lonization (EI).

o Mass Analysis: The generated ions are accelerated into a mass analyzer (e.g., quadrupole
or time-of-flight), which separates them based on their m/z ratio.[10]

o Detection: A detector records the abundance of ions at each m/z value, generating a mass
spectrum.

o Data Analysis: The molecular weight is determined from the m/z value of the molecular ion
peak. The presence of the characteristic M/M+2 isotopic pattern confirms the presence of
one bromine atom in the molecule.

Spectroscopic Confirmation of Structure

While not directly determining the molecular formula, spectroscopic techniques like Nuclear
Magnetic Resonance (NMR) are crucial for elucidating the molecular structure and confirming
the connectivity of atoms, which must be consistent with the determined formula.[2]

Experimental Protocol: Nuclear Magnetic Resonance
(NMR) Spectroscopy

» Principle: NMR spectroscopy exploits the magnetic properties of atomic nuclei. It provides
detailed information about the chemical environment, connectivity, and spatial arrangement
of atoms within a molecule.

o Methodology:
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o Sample Preparation: 5-10 mg of the 2-Bromo-2-methylpropanal sample is dissolved in
approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCI3) in a standard 5 mm NMR
tube.[10]

o Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher) is used.
[10]

o Data Acquisition: Both *H and 3C NMR spectra are acquired. The spectrometer is tuned
and shimmed to optimize the magnetic field homogeneity.[10]

o Data Analysis: The chemical shifts, integration values (for *H NMR), and splitting patterns
in the spectra are analyzed to confirm the presence of the methyl groups, the aldehyde
proton, and the quaternary carbon attached to the bromine atom, consistent with the
structure of 2-Bromo-2-methylpropanal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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weight determination]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b082722#2-bromo-2-methylpropanal-molecular-
formula-and-weight-determination]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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